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Introduction
Lead-based perovskite solar cells (PSCs) have garnered significant attention in the

photovoltaic research community due to their high power conversion efficiencies (PCEs) and

low-cost solution processability.[1][2] This document provides detailed experimental protocols

for the fabrication of lead-based perovskite solar cells using common laboratory techniques,

including one-step and two-step solution processing methods. The protocols are intended to

serve as a comprehensive guide for researchers and scientists.

I. One-Step Solution Processing Protocol
The one-step method involves the co-deposition of organic and inorganic precursors in a single

step, followed by annealing to form the perovskite crystal structure.[1][3]

Experimental Protocol:

Substrate Preparation:

Begin with fluorine-doped tin oxide (FTO) coated glass substrates.

Etch the FTO layer using zinc powder and a 2M hydrochloric acid solution to create

isolated electrode patterns.[4]
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Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol, each for 10-15 minutes.[5]

Dry the substrates with a nitrogen gun and treat them with oxygen plasma for 15 minutes

to remove any residual organic contaminants.[4]

Deposition of Electron Transport Layer (ETL):

Prepare a compact titanium dioxide (TiO₂) blocking layer by spray pyrolysis of a titanium

diisopropoxide bis(acetylacetonate) solution in isopropanol onto the FTO substrate heated

at 450°C.[5]

Deposit a mesoporous TiO₂ layer by spin-coating a diluted TiO₂ paste at 5000 rpm for 30

seconds, followed by annealing at 500°C for 30 minutes.[5]

Perovskite Layer Deposition:

Prepare the perovskite precursor solution. A common formulation for methylammonium

lead iodide (MAPbI₃) is a 3:1 molar mixture of methylammonium iodide (MAI) and lead
acetate trihydrate dissolved in anhydrous dimethylformamide (DMF) to a concentration of

48% solids.[4]

In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution onto the

mesoporous TiO₂ layer at 2000 rpm for 45 seconds.[4]

During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often dripped

onto the substrate to induce rapid crystallization and form a uniform film.[6]

Annealing:

Anneal the perovskite film on a hot plate at 100°C for 5-10 minutes to fully form the

perovskite crystal structure. The film will turn from yellow to dark brown/black.[4]

Deposition of Hole Transport Layer (HTL):

Prepare a solution of Spiro-OMeTAD (72.3 mg) in chlorobenzene (1 mL), with additives

such as lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) and 4-tert-butylpyridine (tBP).

[5]
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Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 30 seconds.[5]

Deposition of Metal Contact:

Evaporate an 80 nm thick layer of gold or silver onto the HTL through a shadow mask to

define the top electrode.[5]

Workflow Diagram:
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Caption: One-Step Perovskite Solar Cell Fabrication Workflow.

II. Two-Step Solution Processing Protocol
The two-step, or sequential deposition, method involves depositing the lead halide precursor

first, followed by its conversion to perovskite by reacting with the organic halide solution.[2][7]

This method can offer better control over the perovskite film morphology.[7]

Experimental Protocol:

Substrate and ETL Preparation:

Follow the same substrate preparation and ETL deposition steps as in the one-step

protocol.

Lead Iodide (PbI₂) Deposition:

Prepare a solution of PbI₂ in a solvent like DMF (e.g., 553 mg in 1 mL).[5]

Spin-coat the PbI₂ solution onto the ETL-coated substrate at a speed of 6500 rpm for 30

seconds.[5]
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Anneal the PbI₂ film at 80°C for 30 minutes.[5]

Perovskite Conversion:

Prepare a solution of methylammonium iodide (MAI) in isopropanol (e.g., 40 mg in 5 mL).

[5]

Deposit the MAI solution onto the PbI₂ film and let it sit for 45 seconds to allow for

intercalation and reaction.[5]

Spin-coat the substrate at 4000 rpm for 20 seconds to remove excess MAI solution.[5]

Annealing:

Anneal the resulting perovskite film at 100°C for 45 minutes to ensure complete

conversion and crystallization.[5]

HTL and Metal Contact Deposition:

Follow the same procedures for HTL and metal contact deposition as described in the

one-step protocol.

Workflow Diagram:
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Caption: Two-Step Perovskite Solar Cell Fabrication Workflow.

III. Vapor Deposition Protocol
Vapor deposition techniques, such as thermal evaporation, offer a solvent-free method for

depositing uniform and high-quality perovskite films, which is particularly advantageous for
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large-area device fabrication.[7][8]

Experimental Protocol:

Substrate and Transport Layer Preparation:

Prepare the substrate with the desired transport layers (e.g., FTO/TiO₂) as described in

the solution-based protocols.

Co-evaporation of Precursors:

Place the substrate in a high-vacuum thermal evaporation chamber.

Load the inorganic precursor (e.g., PbCl₂) and the organic precursor (e.g., MAI) into

separate evaporation sources.

Co-evaporate the precursors onto the substrate. The deposition rates of each source are

carefully controlled to achieve the desired stoichiometry of the perovskite film.[7]

Annealing:

Post-anneal the deposited film in a controlled atmosphere (e.g., nitrogen) to promote

crystallization and improve film quality. Annealing temperatures and times are optimized

based on the specific perovskite composition.

HTL and Metal Contact Deposition:

Deposit the hole transport layer and the top metal contact, often within the same vacuum

system to avoid exposure to ambient conditions.

Workflow Diagram:

Substrate Preparation Vapor Deposition Final Layers

Prepared Substrate
(FTO/Transport Layer)

Load into Vacuum
Chamber

Co-evaporation of
Precursors Post-Annealing HTL & Metal

Deposition Completed Device

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.cambridge.org/core/journals/mrs-bulletin/article/abs/twostep-deposition-method-for-highefficiency-perovskite-solar-cells/74EF14385FB8578644EED5C2DC15DC60
https://www.bohrium.com/paper-details/industrialization-of-perovskite-solar-cell-fabrication-strategies-to-achieve-high-throughput-vapor-deposition-processes/1135263354655342596-122877
https://www.cambridge.org/core/journals/mrs-bulletin/article/abs/twostep-deposition-method-for-highefficiency-perovskite-solar-cells/74EF14385FB8578644EED5C2DC15DC60
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Vapor Deposition Workflow for Perovskite Solar Cells.

IV. Data Presentation
The following tables summarize typical quantitative data for the fabrication of lead-based

perovskite solar cells using the described methods. These values can vary depending on the

specific perovskite composition and laboratory conditions.

Table 1: Precursor and Deposition Parameters

Parameter One-Step Method Two-Step Method

Perovskite Precursors
MAI and Pb-acetate (3:1

molar) in DMF[4]

1. PbI₂ in DMF[5] 2. MAI in

Isopropanol[5]

Perovskite Spin-Coating 2000 rpm for 45 s[4]
1. PbI₂: 6500 rpm for 30 s[5] 2.

MAI: 4000 rpm for 20 s[5]

Perovskite Annealing 100°C for 5 min[4]

1. PbI₂: 80°C for 30 min[5] 2.

Perovskite: 100°C for 45

min[5]

HTL (Spiro-OMeTAD) 4000 rpm for 30 s[5] 4000 rpm for 30 s[5]

ETL (Mesoporous TiO₂) 5000 rpm for 30 s[5] 5000 rpm for 30 s[5]

ETL Annealing 500°C for 30 min[5] 500°C for 30 min[5]

Table 2: Device Performance Metrics
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Fabrication
Method

PCE (%) VOC (V)
JSC
(mA/cm²)

FF (%) Reference

One-Step

Solution

Processing

24.5 - - - [9]

Two-Step

Solution

Processing

20.9 - - - [10]

Two-Step

(Inverted)
19.13 - - - [11]

Post-

assembly

Modulated

(Inverted)

25.61 1.184 - 84.35 [12]

Perovskite/Si

Tandem

(Two-Step)

>27 - - - [13]

Note: Dashes indicate that the specific data was not provided in the cited source.

Conclusion
The choice of fabrication protocol for lead-based perovskite solar cells depends on various

factors, including the desired film morphology, scalability, and available equipment. Solution-

based methods are popular for laboratory-scale research due to their simplicity and low cost,

while vapor deposition techniques are being explored for industrial-scale production. The

protocols and data presented here provide a foundation for researchers to fabricate and

optimize high-performance perovskite solar cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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